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Compound of Interest

Compound Name: Ethyl 4-methylvalerate

Cat. No.: B153136 Get Quote

This guide provides an in-depth exploration of the industrial applications of Ethyl 4-
methylvalerate, a versatile ester recognized for its characteristic fruity aroma. Tailored for

researchers, scientists, and professionals in drug development, this document delves into its

established roles in the flavor and fragrance industries, its emerging potential as a chemical

intermediate in pharmaceutical and polymer synthesis, and its other functional properties. The

information presented herein is supported by scientific literature and technical data to ensure

accuracy and practical relevance.

Introduction: Unveiling the Potential of a Branched-
Chain Ester
Ethyl 4-methylvalerate, also known as ethyl isocaproate, is a colorless liquid with a pleasant,

fruity aroma reminiscent of pineapple and apple.[1][2] Its unique sensory profile, coupled with

its chemical properties, has cemented its position as a valuable ingredient in a variety of

consumer products. Beyond its traditional applications, the molecular structure of Ethyl 4-
methylvalerate presents intriguing possibilities for its use as a building block in the synthesis

of more complex molecules, opening avenues for innovation in diverse industrial sectors. This

guide will provide a comprehensive overview of its current applications and explore its potential

in advanced chemical synthesis.
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A thorough understanding of the physicochemical properties and safety considerations of Ethyl
4-methylvalerate is paramount for its effective and safe industrial application.

Key Physicochemical Data
The following table summarizes the key physical and chemical properties of Ethyl 4-
methylvalerate:

Property Value Reference(s)

Chemical Formula C₈H₁₆O₂ [3]

Molecular Weight 144.21 g/mol [3]

CAS Number 25415-67-2 [4]

Appearance Colorless clear liquid [2]

Odor
Fruity, sweet, pineapple, apple-

like
[1]

Boiling Point 159-160 °C [2]

Density 0.868 g/mL at 20 °C [2]

Flash Point 43 °C (109.4 °F) [5]

Solubility
Soluble in alcohol, insoluble in

water
[6]

Safety and Toxicological Profile
Ethyl 4-methylvalerate is classified as a flammable liquid and requires appropriate handling

and storage procedures.[5] Based on available safety data sheets, it may cause skin and eye

irritation upon contact.[7] Ingestion may lead to gastrointestinal irritation.[7] Comprehensive

toxicological studies are ongoing to fully elucidate its long-term effects. It is crucial to consult

the latest Safety Data Sheet (SDS) before handling this compound and to use appropriate

personal protective equipment (PPE), including gloves, safety glasses, and respiratory

protection in well-ventilated areas.[5][7]
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Core Industrial Applications: Flavors and
Fragrances
The primary industrial application of Ethyl 4-methylvalerate lies in the flavor and fragrance

sector, where its distinct fruity aroma is highly valued.

Flavoring Agent
As a flavoring agent, Ethyl 4-methylvalerate imparts a sweet, fruity character to a wide range

of food and beverage products.[1] Its pineapple and apple-like notes make it a popular choice

for:

Beverages: Fruit juices, soft drinks, and flavored alcoholic beverages.

Confectionery: Candies, chewing gums, and fruit-flavored fillings.

Baked Goods and Desserts: Enhancing the fruity notes in cakes, pastries, and ice creams.

Snack Foods: Adding a fruity dimension to snack bars and other processed snacks.[1]

The selection of Ethyl 4-methylvalerate in a flavor formulation is dictated by its ability to blend

well with other aromatic compounds to create a desired and complex flavor profile. Its volatility

and stability are also key considerations, ensuring the flavor is released effectively during

consumption and remains stable throughout the product's shelf life.[1]

Fragrance Ingredient
In the fragrance industry, Ethyl 4-methylvalerate is utilized for its pleasant and persistent fruity

scent. It is a common component in the formulation of:

Perfumes and Colognes: Contributing to the top and middle notes of fruity and floral

fragrances.

Personal Care Products: Scenting soaps, lotions, shampoos, and other cosmetics.[1]

Household Products: Imparting a fresh and fruity aroma to air fresheners, detergents, and

cleaning agents.
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The causality behind its use in fragrances is its ability to provide a natural-smelling fruitiness

that is both uplifting and universally appealing. Its compatibility with a wide range of other

fragrance materials allows for its versatile use in creating diverse scent compositions.

Emerging Applications: A Versatile Chemical
Intermediate
Beyond its sensory applications, the chemical structure of Ethyl 4-methylvalerate makes it a

promising intermediate in organic synthesis. Its ester functionality and branched alkyl chain

offer reactive sites for a variety of chemical transformations.

Potential in Pharmaceutical Synthesis
While specific examples of its use in commercially available active pharmaceutical ingredients

(APIs) are not extensively documented in publicly available literature, the structural motifs

present in Ethyl 4-methylvalerate are relevant to medicinal chemistry. The isocaproate moiety

can be found in some classes of compounds, and the ester group can serve as a handle for

further chemical modifications, such as hydrolysis to the corresponding carboxylic acid or

reduction to the alcohol. These transformations can be crucial steps in the synthesis of more

complex pharmaceutical intermediates. Companies that supply research chemicals often list

"pharmaceutical intermediates" as a potential application, suggesting its use in early-stage drug

discovery and development.[6]

Role in Specialty Polymer Production
The application of fatty acid esters as monomers or modifying agents in polymer synthesis is a

growing area of research.[8][9][10] Ethyl 4-methylvalerate, as a branched-chain fatty acid

ester, could potentially be used to synthesize specialty polymers with unique properties. The

branched structure can influence the physical properties of the resulting polymer, such as its

glass transition temperature, crystallinity, and flexibility. While specific industrial-scale

polymerization of Ethyl 4-methylvalerate is not widely reported, the general principles of

polyester synthesis through transesterification suggest its viability as a monomer.

Hypothetical Polymerization Workflow
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The following diagram illustrates a conceptual workflow for the synthesis of a polyester using

Ethyl 4-methylvalerate as a co-monomer.
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Polycondensation

Specialty Polyester with
Branched Side Chains

Polymer Formation

Ethanol (byproduct)

Byproduct Removal

Click to download full resolution via product page

Caption: Conceptual workflow for polyester synthesis.

Agrochemical Synthesis
Similar to pharmaceuticals, the isocaproate structure can be found in certain classes of

agrochemicals. The ester functionality of Ethyl 4-methylvalerate allows for its conversion into
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other functional groups, making it a potential starting material or intermediate in the synthesis

of active ingredients for herbicides, insecticides, or fungicides. Further research into patent

literature may reveal specific applications in this domain.

Other Potential Industrial Functions
Surfactant and Emulsifying Properties
Branched-chain fatty acid esters can exhibit surfactant properties, and Ethyl 4-methylvalerate
is no exception.[11][12] While not its primary application, its amphiphilic nature, with a polar

ester head and a nonpolar alkyl tail, suggests it could function as an emulsifier or co-emulsifier

in certain formulations. Its branched structure may lead to different packing at interfaces

compared to linear esters, potentially offering advantages in emulsion stability or formation.[13]

Further research is needed to quantify its effectiveness as a surfactant and identify specific

applications where this property could be beneficial.

Synthesis of Ethyl 4-methylvalerate
The industrial synthesis of Ethyl 4-methylvalerate is typically achieved through the

esterification of 4-methylvaleric acid with ethanol. The Fischer-Speier esterification is a

common and well-established method for this transformation.

Fischer-Speier Esterification: A Validated Protocol
This acid-catalyzed esterification is an equilibrium reaction. To drive the reaction towards the

product, an excess of one reactant (typically the alcohol) is used, and the water byproduct is

removed.

Experimental Protocol: Laboratory-Scale Synthesis

The following is a representative protocol for the laboratory synthesis of Ethyl 4-
methylvalerate via Fischer-Speier esterification.

Materials:

4-Methylvaleric acid

Absolute ethanol
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Concentrated sulfuric acid (catalyst)

Sodium bicarbonate solution (for neutralization)

Anhydrous sodium sulfate (for drying)

Dichloromethane (for extraction)

Round-bottom flask

Reflux condenser

Separatory funnel

Distillation apparatus

Procedure:

Reaction Setup: In a round-bottom flask, combine 4-methylvaleric acid and an excess of

absolute ethanol (e.g., a 3 to 5-fold molar excess).

Catalyst Addition: Slowly add a catalytic amount of concentrated sulfuric acid to the mixture

while stirring.

Reflux: Attach a reflux condenser and heat the mixture to reflux for several hours. The

reaction progress can be monitored by techniques such as Thin Layer Chromatography

(TLC) or Gas Chromatography (GC).

Work-up: After the reaction is complete, cool the mixture to room temperature. Transfer the

mixture to a separatory funnel and wash sequentially with water, a saturated sodium

bicarbonate solution (to neutralize the acid catalyst), and brine.

Extraction and Drying: Extract the aqueous layer with dichloromethane. Combine the organic

layers and dry over anhydrous sodium sulfate.

Purification: Filter to remove the drying agent and remove the solvent under reduced

pressure. The crude product can be purified by distillation to obtain pure Ethyl 4-
methylvalerate.
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Synthesis Pathway Diagram
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Caption: Fischer-Speier esterification pathway.

Conclusion and Future Outlook
Ethyl 4-methylvalerate is a commercially significant ester with well-established applications in

the flavor and fragrance industries. Its pleasant fruity aroma continues to make it a desirable

ingredient in a vast array of consumer goods. Looking forward, the potential of Ethyl 4-
methylvalerate as a versatile chemical intermediate presents exciting opportunities for

innovation. Further research into its use as a building block in the synthesis of

pharmaceuticals, specialty polymers, and agrochemicals could unlock new and valuable

applications. As the demand for bio-based and sustainable chemicals grows, the exploration of

versatile molecules like Ethyl 4-methylvalerate will be crucial in driving the development of

next-generation industrial products.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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